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Compound of Interest

Compound Name: CAY10573

CAS No.: 853652-40-1

Cat. No.: B050235 Get Quote

Product: CAY10573 (CAS: 853652-40-1) Classification: PPAR Pan-Agonist (PPAR

,

,

) Molecular Weight: 521.6 g/mol [1]

Core Technical Directive: The Solubility Limit
CRITICAL ALERT: Unlike many small molecules where 10 mM or 100 mM stock solutions are

standard, CAY10573 has extremely low solubility.

Maximum Solubility in DMSO: ~0.5 mg/mL (

0.96 mM)

Maximum Solubility in DMF: ~0.3 mg/mL (

0.57 mM)

Application Scientist Insight: Do NOT attempt to create a 10 mM stock solution. It will result in

immediate precipitation that is difficult to redissolve. The high lipophilicity of the naphthalene-

benzoyl-propyl chain combined with the crystal lattice energy of the indole core limits solvation.

You must work with dilute stock solutions (e.g., 0.5 mM to 1 mM).
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Preparation & Handling Protocols
Protocol A: Preparing a Stable Stock Solution (1 mM
Target)
Objective: Create a homogeneous stock solution without crashing out the compound.

Weighing: Accurately weigh a small amount of CAY10573 (e.g., 1 mg).

Solvent Addition: Add 2 mL of high-grade anhydrous DMSO to the 1 mg of solid.

Calculation: 1 mg / 521.6 g/mol

1.9

mol.

1.9

mol / 2 mL

0.95 mM (close to the saturation limit).

Dissolution Mechanics:

Vortex: Vortex vigorously for 60 seconds.

Warm: If particulates remain, warm the vial to 37°C in a water bath for 5–10 minutes.

Sonicate: Use an ultrasonic bath for 10 minutes if necessary.

Visual Inspection: Hold the vial up to a light source. The solution must be perfectly clear. Any

turbidity indicates saturation/precipitation.

Protocol B: Dilution into Aqueous Buffers (Cell Culture)
Objective: Prevent "shock precipitation" when moving from DMSO to media.

Stepwise Dilution: Do not add the DMSO stock directly to a large volume of cold media.
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Intermediate Step: Dilute the stock 1:10 in DMSO first if very low final concentrations are

needed, or add the stock dropwise to rapidly stirring media.

Limit Final DMSO: Ensure final DMSO concentration is <0.5% (v/v) to avoid solvent toxicity,

though CAY10573's low potency (EC50 ~8-500 nM) means you will likely need the full 1 mM

stock to reach effective doses without exceeding DMSO limits.

Storage & Stability Architecture
Stability Matrix

Parameter Condition Stability Estimate Notes

Solid State -20°C 4 Years
Keep desiccated;

protect from light.

DMSO Stock -20°C 3–6 Months

Hygroscopic Risk:

DMSO absorbs water,

causing precipitation.

DMSO Stock -80°C 6–12 Months
Preferred for long-

term storage.

Aqueous Sol. 4°C / RT < 24 Hours

Unstable: Hydrolysis

risk; rapid

precipitation.

Visual Workflow: Storage Lifecycle
The following diagram outlines the decision logic for handling CAY10573 stocks to maximize

longevity.
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Caption: Optimal workflow for preparing and storing CAY10573 to prevent precipitation and

degradation.
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Troubleshooting Guide (FAQ)
Q1: My stock solution has crystals at the bottom. What
happened?
Diagnosis: Saturation or Water Uptake.

Cause A: You likely attempted a concentration >1 mM.

Cause B: The DMSO is old and has absorbed atmospheric moisture (DMSO is hygroscopic).

CAY10573 is insoluble in water; even 5% water content in DMSO can force it out of solution.

Fix: Warm to 37°C and sonicate. If it does not dissolve, add more anhydrous DMSO to lower

the concentration.

Q2: Can I use Ethanol instead of DMSO?
Answer: No.

Reasoning: Solubility in Ethanol is negligible for this compound. DMF is an alternative (~0.3

mg/mL), but DMSO (~0.5 mg/mL) is slightly better and generally less toxic to cells in trace

amounts.

Q3: I see a color change from colorless to yellow/brown.
Diagnosis: Oxidation.

Mechanism: The indole moiety is susceptible to oxidation, especially under light exposure.

Action: If the color change is significant, the compound purity is compromised. Discard and

prepare fresh stock. Always store vials wrapped in foil.

Q4: The compound precipitated when I added it to cell
culture media.
Diagnosis: "Crash-out" upon aqueous dilution.

Mechanism: You crossed the solubility threshold. In PBS/Media, solubility drops to <0.5
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g/mL.

Fix:

Ensure your working concentration is within the soluble range (typically nanomolar for this

potent agonist).

Pre-dilute the DMSO stock into a larger volume of media while vortexing the media

(dynamic addition).

Decision Tree: Handling Precipitation
Use this logic flow when encountering solubility issues.

Precipitate Observed Is Conc > 1 mM?

Dilute with DMSO
to < 1 mMYes

Is DMSO Fresh?
No

Warm to 37°C
& Sonicate

Use Fresh
Anhydrous DMSO

No/Unknown

Yes

Proceed to Assay

Click to download full resolution via product page

Caption: Step-by-step logic to resolve precipitation events in CAY10573 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. caymanchem.com [caymanchem.com]

To cite this document: BenchChem. [Technical Support Center: CAY10573 Stability &
Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050235#cay10573-stability-in-dmso-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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